2-(2,1,3-Benzothiadiazol-4-yl)acetic acid

• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-yl)acetic acid
• InChI: InChI=1S/C8H6N2O2S/c11-7(12)4-5-2-1-3-6-8(5)10-13-9-6/h1-3H,4H2,(H,11,12)
• InChI Key: JUOHNWGCIDUACA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)CC(=O)O
• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• CAS RN: 42816-77-3

Description

2-(2,1,3-Benzothiadiazol-4-yl)acetic acid is a chemical compound with the CAS Number: 42816-77-3. It has a molecular weight of 194.21 and its molecular formula is C8H6N2O2S. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for 2-(2,1,3-Benzothiadiazol-4-yl)acetic acid is 1S/C8H6N2O2S/c11-7(12)4-5-2-1-3-6-8(5)10-13-9-6/h1-3H,4H2,(H,11,12).

Physical And Chemical Properties Analysis

2-(2,1,3-Benzothiadiazol-4-yl)acetic acid is a powder at room temperature. Its melting point is between 136-137 degrees Celsius.

Scientific Research Applications

• Photoluminescent Materials : Benzothiadiazoles, including 2-(2,1,3-Benzothiadiazol-4-yl)acetic acid, are used in the development of photoluminescent materials. A study by Mancilha et al. (2011) demonstrates this application, where cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles are explored for their photophysical properties in solutions.

• Coordination Chemistry and Crystal Engineering : The functionalized derivatives of 2,1,3-benzothiadiazoles are significant in metal coordination chemistry and crystal engineering. For instance, Bashirov et al. (2014) discuss the formation of complexes with ZnCl2 and the crystal engineering of organic solids using these compounds.

• Synthesis of Luminescent Materials : The synthesis of luminescent materials using benzothiadiazole derivatives, as described by Tao et al. (2011), highlights the application of these compounds in enhancing optical properties and thermostability.

• Fluorescent Chemical Sensors : Benzothiadiazole-based compounds can be used as fluorescent chemical sensors. The work of Li Rui-j (2013) elaborates on a synthesized compound that exhibits selective fluorescent quenching effects, indicating its potential as a chemical sensor for specific metal ions.

• Optoelectronic Device Components : 2,1,3-Benzothiadiazoles are important in the chemistry of photoluminescent compounds for light technology. Neto et al. (2013) discuss their applications in organic light-emitting diodes, solar cells, liquid crystals, and other optoelectronic devices.

• Selective Detection of Ions : Benzothiadiazole-based fluorescent sensors are capable of selectively detecting ions like Cu2+ and OH– with high sensitivity, as shown in a study by Tian et al. (2019). This application is crucial in environmental monitoring and analytical chemistry.

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It may also cause an allergic skin reaction.